Cas no 2229165-75-5 (4-(azidomethyl)-2-chloro-1-(difluoromethoxy)benzene)

• Product Name: 4-(azidomethyl)-2-chloro-1-(difluoromethoxy)benzene
• CAS No: 2229165-75-5
• MF: C₈H₆ClF₂N₃O
• MW: 233.602547168732
• CID: 6070030
• PubChem ID: 150156124
• Update Time: 2025-06-12

4-(azidomethyl)-2-chloro-1-(difluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 4-(azidomethyl)-2-chloro-1-(difluoromethoxy)benzene
• EN300-1970722
• 2229165-75-5

• Inchi： 1S/C8H6ClF2N3O/c9-6-3-5(4-13-14-12)1-2-7(6)15-8(10)11/h1-3,8H,4H2
• InChI Key： FGGSDJIRXJGKNI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(CN=[N+]=[N-])=C1)OC(F)F

Computed Properties

• Exact Mass: 233.0167458g/mol
• Monoisotopic Mass: 233.0167458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 23.6Ų

Additional information on 4-(azidomethyl)-2-chloro-1-(difluoromethoxy)benzene

Comprehensive Overview of 4-(azidomethyl)-2-chloro-1-(difluoromethoxy)benzene (CAS No. 2229165-75-5)

4-(azidomethyl)-2-chloro-1-(difluoromethoxy)benzene (CAS No. 2229165-75-5) is a specialized aromatic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. The compound's molecular structure combines a benzene ring with azidomethyl, chloro, and difluoromethoxy functional groups, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in click chemistry, drug discovery, and agrochemical development.

One of the most intriguing aspects of 4-(azidomethyl)-2-chloro-1-(difluoromethoxy)benzene is its role in click chemistry reactions. The azidomethyl group enables efficient cycloaddition reactions with alkynes, a process widely used in bioconjugation and polymer science. This property aligns with the growing demand for high-efficiency synthetic methods in medicinal chemistry, where time-saving and environmentally friendly protocols are prioritized. The compound's difluoromethoxy moiety also contributes to enhanced metabolic stability, a critical factor in the design of bioactive molecules.

In the context of drug discovery, CAS No. 2229165-75-5 has emerged as a valuable building block for the development of novel therapeutics. Its structural motifs are frequently incorporated into scaffolds targeting central nervous system (CNS) disorders and inflammatory diseases. The chloro substituent offers a handle for further functionalization, while the difluoromethoxy group can improve lipophilicity and membrane permeability. These attributes make the compound a subject of interest for researchers working on next-generation pharmaceuticals.

The compound's relevance extends to material science, where its unique properties are leveraged for designing advanced polymers and coatings. The azidomethyl functionality allows for cross-linking reactions, enabling the creation of high-performance materials with tailored mechanical and thermal characteristics. This application is particularly relevant in industries such as electronics and aerospace, where lightweight and durable materials are in high demand.

From an environmental and regulatory perspective, 4-(azidomethyl)-2-chloro-1-(difluoromethoxy)benzene is subject to standard safety protocols for handling and storage. While it is not classified as a hazardous material, proper laboratory practices should always be followed. The compound's stability under various conditions makes it a reliable choice for industrial-scale synthesis, provided that appropriate risk assessments are conducted.

Recent trends in green chemistry have also highlighted the potential of CAS No. 2229165-75-5 as a candidate for sustainable synthesis routes. Researchers are investigating solvent-free or catalytic methods to incorporate this compound into larger molecular frameworks, reducing waste and energy consumption. This aligns with the broader industry shift toward eco-friendly chemical processes, a topic frequently searched by professionals in the field.

In summary, 4-(azidomethyl)-2-chloro-1-(difluoromethoxy)benzene (CAS No. 2229165-75-5) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and synthetic methodology. Its unique combination of functional groups and reactivity profiles positions it as a key player in modern chemical research. As the demand for innovative solutions grows, this compound is likely to remain at the forefront of scientific and industrial advancements.